Cas no 898437-95-1 (3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine)

• Product Name: 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine
• CAS No: 898437-95-1
• MF: C₂₁H₂₆N₈O₅
• MW: 470.481743335724
• CID: 5484849
• Update Time: 2025-10-16

3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,5-dinitrophenyl)[4-[6-(4-ethyl-1-piperazinyl)-3-pyridazinyl]-1-piperazinyl]-
• 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine

• Inchi： 1S/C21H26N8O5/c1-2-24-5-7-25(8-6-24)19-3-4-20(23-22-19)26-9-11-27(12-10-26)21(30)16-13-17(28(31)32)15-18(14-16)29(33)34/h3-4,13-15H,2,5-12H2,1H3
• InChI Key： WHMCRKGGLDDNHC-UHFFFAOYSA-N
• SMILES： C(C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1)(N1CCN(C2=NN=C(N3CCN(CC)CC3)C=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine

3-4-(3,5-Dinitrobenzoyl)piperazin-1-yl-6-(4-Ethylpiperazin-1-yl)pyridazine: A Comprehensive Overview

The compound with CAS No. 898437-95-1, known as 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyridazine ring system and two piperazine moieties substituted with specific functional groups. The presence of the 3,5-dinitrobenzoyl group and the 4-ethylpiperazin substituent introduces interesting electronic and steric properties, making this compound a valuable subject for both fundamental research and potential therapeutic applications.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of anticancer agents. The pyridazine ring, being an electron-deficient aromatic system, exhibits strong binding affinity towards various biological targets such as kinases and proteases. In this context, the 3,5-dinitrobenzoyl substituent plays a crucial role in enhancing the molecule's electronic properties, thereby improving its binding efficiency. Furthermore, the piperazine moiety is known for its ability to form hydrogen bonds with biological targets, which significantly contributes to the compound's bioavailability and efficacy.

The synthesis of 3-4-(3,5-dinitrobenzoyl)piperazin-1-yl-6-(4-Ethylpiperazin-1-YL)pyridazine involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of intermediates such as 3,5-dinitrobenzoic acid and subsequent coupling reactions to form the benzoylpiperazine intermediate. The final step involves the incorporation of the pyridazine ring through a nucleophilic substitution reaction. This synthesis pathway has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Researchers have demonstrated that it exhibits potent inhibitory activity against several cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis. The 4-Ethylpiperazin substituent has been found to enhance the compound's solubility and permeability, which are critical factors for its absorption in vivo. Additionally, computational studies using molecular docking techniques have provided insights into its binding mode with target proteins, further validating its potential as a therapeutic agent.

One of the most recent breakthroughs involving this compound is its application in targeted drug delivery systems. Scientists have explored the use of pyridazine derivatives as carriers for anticancer drugs due to their ability to selectively accumulate in tumor tissues. The combination of 3,5-dinitrobenzoyl and 4-Ethylpiperazin groups in this compound makes it an ideal candidate for such applications. Ongoing research is focused on optimizing its pharmacokinetic properties to ensure maximum efficacy while minimizing side effects.

In conclusion, CAS No. 898437-95-1, or 3-4-(3,5-dinitrobenzoyl)piperazin-1-YL6-(4-Ethylpiperazin-YL)pyridazine, represents a significant advancement in organic chemistry with promising implications for drug development. Its unique structure, synthesis methodology, and pharmacological properties make it a subject of intense research interest. As ongoing studies continue to unravel its full potential, this compound holds great promise for contributing to the fight against various diseases, particularly cancer.